2'-Amino-[1,1':4',1''-terphenyl]-4,4''-dicarboxylic acid

• IUPAC Name: 4-[3-amino-4-(4-carboxyphenyl)phenyl]benzoic acid
• InChI: InChI=1S/C20H15NO4/c21-18-11-16(12-1-5-14(6-2-12)19(22)23)9-10-17(18)13-3-7-15(8-4-13)20(24)25/h1-11H,21H2,(H,22,23)(H,24,25)
• InChI Key: IONBHNFWEFNUEE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CC(=C(C=C2)C3=CC=C(C=C3)C(=O)O)N)C(=O)O
• Molecular Formula: C20H15NO4
• Molecular Weight: 333.3 g/mol

Description

2-Amino-[1,1':4',1''-terphenyl]-4,4''-dicarboxylic acid (abbreviated ATPD) is an organic compound that has been studied for its potential applications in a variety of scientific fields. ATPD is a member of the family of terphenyl compounds, which are aromatic compounds containing three phenyl rings connected to each other. ATPD is a dicarboxylic acid, meaning that it contains two carboxyl groups (COOH). It is a white crystalline solid that is soluble in water and has a melting point of 132-134 °C. ATPD is a useful reagent in organic synthesis and has been used in a variety of scientific applications, including as a fluorescent dye, as a corrosion inhibitor, and in drug research.

Scientific Research Applications

Metal-Organic Frameworks (MOFs) and Gas Capture

• Specifically, NH₂-TPDC-based MOFs have been studied for CO₂ capture due to the strong interaction between CO₂ and basic amino functionalities. .